Cas no 175471-65-5 (2’-O-Methylisocytidine)
2’-O-Methylisocytidine Chemical and Physical Properties
Names and Identifiers
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- 2'-O-Methyl isocytidine
- 2-Amino-1-(2-O-methyl-beta-D-ribofuranosyl)-4(1H)-pyrimidinone
- 2-Amino-1-[(2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxyoxolan-2-yl]pyrimidin-4-one
- 2-Amino-1-((2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxytetrahydrofuran-2-yl)pyrimidin-4(1H)-one
- F13473
- A900751
- 2’-O-Methylisocytidine
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- Inchi: 1S/C10H15N3O5/c1-17-8-7(16)5(4-14)18-9(8)13-3-2-6(15)12-10(13)11/h2-3,5,7-9,14,16H,4H2,1H3,(H2,11,12,15)/t5-,7-,8-,9-/m1/s1
- InChI Key: YNICOGPIWXQHOX-ZOQUXTDFSA-N
- SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=CC(N=C1N)=O)OC)O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 397
- XLogP3: -1.6
- Topological Polar Surface Area: 118
Experimental Properties
- Density: 1.68±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (21 g/l) (25 º C),
2’-O-Methylisocytidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O236395-50mg |
2’-O-Methylisocytidine |
175471-65-5 | 50mg |
$ 775.00 | 2022-06-03 | ||
| TRC | O236395-100mg |
2’-O-Methylisocytidine |
175471-65-5 | 100mg |
$ 1290.00 | 2022-06-03 | ||
| TRC | O236395-250mg |
2’-O-Methylisocytidine |
175471-65-5 | 250mg |
$ 2575.00 | 2022-06-03 |
2’-O-Methylisocytidine Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 2’-O-Methylisocytidine
Comprehensive Overview of 2’-O-Methylisocytidine (CAS No. 175471-65-5): Properties, Applications, and Research Insights
2’-O-Methylisocytidine (CAS No. 175471-65-5) is a chemically modified nucleoside derivative that has garnered significant attention in the fields of biochemistry, pharmaceutical research, and molecular biology. This compound, characterized by its methylated 2’-hydroxyl group and isocytidine base, serves as a critical building block in the synthesis of modified oligonucleotides. Its unique structural properties make it invaluable for applications such as RNA therapeutics, antisense technology, and gene silencing, aligning with current trends in precision medicine and next-generation drug development.
The growing interest in 2’-O-Methylisocytidine is driven by its role in enhancing the stability and bioavailability of synthetic RNA analogs. Researchers frequently search for terms like "2’-O-Methylisocytidine synthesis", "CAS 175471-65-5 applications", and "modified nucleosides in mRNA vaccines", reflecting its relevance in cutting-edge biotechnological advancements. Unlike unmodified nucleosides, this derivative exhibits improved resistance to nuclease degradation, a feature critical for therapeutic oligonucleotides used in conditions such as genetic disorders and viral infections.
From a chemical perspective, 2’-O-Methylisocytidine (CAS No. 175471-65-5) is synthesized through selective methylation of the ribose moiety, preserving the isocytidine base’s hydrogen-bonding capabilities. This modification is pivotal for designing high-affinity nucleic acid probes and CRISPR-Cas9 guide RNAs, addressing popular queries like "how to improve RNA interference efficiency". Its compatibility with solid-phase oligonucleotide synthesis further expands its utility in creating customized RNA sequences for research and clinical applications.
The compound’s significance extends to drug delivery systems, where its incorporation into lipid nanoparticles (LNPs) enhances mRNA vaccine stability—a topic widely explored since the COVID-19 pandemic. Searches for "nucleoside modifications in Moderna/Pfizer vaccines" underscore the public’s curiosity about the science behind these innovations. 2’-O-Methylisocytidine contributes to reducing immunogenicity and improving translational accuracy, key factors in developing safer and more effective RNA-based therapies.
Ongoing studies investigate the role of 2’-O-Methylisocytidine in epigenetic regulation and cancer therapeutics, particularly in modulating microRNA expression. Its potential to serve as a diagnostic marker or therapeutic target is another area of active research, resonating with search trends like "nucleoside analogs in oncology". As the demand for personalized medicine grows, this compound’s versatility positions it at the forefront of biomedical innovation.
In summary, 2’-O-Methylisocytidine (CAS No. 175471-65-5) exemplifies the convergence of chemical biology and therapeutic advancement. Its applications span from basic research to commercial drug formulations, addressing pressing questions in biotechnology and healthcare. By leveraging its structural advantages, scientists continue to unlock new possibilities in genome editing, vaccine development, and disease treatment, making it a cornerstone of modern life sciences.
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